Cas no 117969-90-1 (1H-Imidazole-4-carboxaldehyde,2-amino-1-methyl-)

• Product Name: 1H-Imidazole-4-carboxaldehyde,2-amino-1-methyl-
• CAS No: 117969-90-1
• MF: C₅H₇N₃O
• MW: 125.128580331802
• CID: 131698
• PubChem ID: 14806598
• Update Time: 2025-04-19

1H-Imidazole-4-carboxaldehyde,2-amino-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxaldehyde,2-amino-1-methyl-
• 1H-Imidazole-4-carboxaldehyde,2-amino-1-methyl-(9CI)
• 117969-90-1
• 2-AMINO-1-METHYLIMIDAZOLE-4-CARBALDEHYDE

• Inchi： 1S/C5H7N3O/c1-8-2-4(3-9)7-5(8)6/h2-3H,1H3,(H2,6,7)
• InChI Key： QHKDSPQHKOSEFM-UHFFFAOYSA-N
• SMILES： O=CC1=CN(C)C(N)=N1

Computed Properties

• Exact Mass: 125.05901
• Monoisotopic Mass: 125.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 60.9Ų

Experimental Properties

• PSA: 60.91